Cas no 1289385-55-2 (2-BROMOMETHYL-3-METHYLSULFANYL-PYRAZINE)

• Product Name: 2-BROMOMETHYL-3-METHYLSULFANYL-PYRAZINE
• CAS No: 1289385-55-2
• MF: C₆H₇BrN₂S
• MW: 219.102178812027
• CID: 822184
• PubChem ID: 53385513
• Update Time: 2025-04-19

2-BROMOMETHYL-3-METHYLSULFANYL-PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMOMETHYL-3-METHYLSULFANYL-PYRAZINE
• 2-(bromomethyl)-3-(methylthio)Pyrazine
• 2-(bromomethyl)-3-methylsulfanylpyrazine
• 2-Bromomethyl-3-methylsulfanylpyrazine
• AB1009927
• AK-52699
• AM91558
• KB-21718
• DA-17238
• 2-(Bromomethyl)-3-(methylsulfanyl)pyrazine
• DTXSID90693748
• 1289385-55-2
• AKOS015940572

• Inchi： 1S/C6H7BrN2S/c1-10-6-5(4-7)8-2-3-9-6/h2-3H,4H2,1H3
• InChI Key： ZUYHCRXIYBTZJE-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CN=1)SC

Computed Properties

• Exact Mass: 217.95133g/mol
• Monoisotopic Mass: 217.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 293 ºC
• Flash Point: 131 ºC